N-(3,5-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)-4-pyrimidinyl]-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,5-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)-4-pyrimidinyl]-1-piperazinecarboxamide is a useful research compound. Its molecular formula is C20H23N7O3 and its molecular weight is 409.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 409.18623762 g/mol and the complexity rating of the compound is 549. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Significance and Research Applications
Heterocyclic Compounds in Drug Discovery
The compound's structure, which includes piperazine and imidazole rings, is representative of heterocyclic compounds' significance in drug discovery. Such structures are crucial for developing new drugs due to their diverse pharmacological properties. Research has shown that modifications to piperazine derivatives can lead to compounds with a wide range of activities, such as antipsychotic, antidepressant, and anticancer properties. This underlines the compound's potential as a scaffold for the development of new therapeutic agents (Rathi et al., 2016).
Antitumor Activity
Imidazole derivatives, including compounds similar in structure to N-(3,5-dimethoxyphenyl)-4-[6-(1H-imidazol-1-yl)-4-pyrimidinyl]-1-piperazinecarboxamide, have been reviewed for their antitumor activities. These compounds exhibit potential against various cancers by targeting specific cellular pathways. The detailed examination of these derivatives offers insights into synthesizing new compounds with enhanced biological properties and minimal side effects (Iradyan et al., 2009).
Nanofiltration Membranes
Piperazine-based compounds have been investigated for their applications in environmental sciences, particularly in the development of nanofiltration membranes. These membranes are crucial for water treatment, desalination, and purification processes. The structural properties of piperazine derivatives contribute to the membranes' efficiency and selectivity, demonstrating the compound's utility beyond pharmacological applications (Shao et al., 2022).
Bioactive Compounds in Piper Species
Research into Piper species, which contain piperazine-like compounds, highlights the potential for discovering novel bioactive molecules with significant insecticidal, antimicrobial, and therapeutic properties. These findings support the broader investigation of this compound and similar compounds for their biological activities and applications in agriculture and medicine (Scott et al., 2007).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(3,5-dimethoxyphenyl)-4-(6-imidazol-1-ylpyrimidin-4-yl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N7O3/c1-29-16-9-15(10-17(11-16)30-2)24-20(28)26-7-5-25(6-8-26)18-12-19(23-13-22-18)27-4-3-21-14-27/h3-4,9-14H,5-8H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUWBKLNPGWSOEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=CN=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.